Cas no 57705-61-0 ((1S,2S)-2-methylcyclobutane-1-carboxylic acid)
57705-61-0 structure
Product Name:(1S,2S)-2-methylcyclobutane-1-carboxylic acid
CAS No:57705-61-0
MF:C6H10O2
MW:114.142402172089
CID:344510
PubChem ID:13214070
Update Time:2025-04-19
(1S,2S)-2-methylcyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanecarboxylic acid, 2-methyl-, trans-
- (1S,2S)-2-methylcyclobutane-1-carboxylic acid
- SCHEMBL14087178
- (1R,2R)-2-Methylcyclobutane-1-carboxylic acid
- 57705-61-0
- DTXSID00528613
- rac-(1R,2R)-2-methylcyclobutane-1-carboxylic acid
- EN300-1165870
- AKOS006379470
-
- Inchi: 1S/C6H10O2/c1-4-2-3-5(4)6(7)8/h4-5H,2-3H2,1H3,(H,7,8)/t4-,5-/m1/s1
- InChI Key: ZQUWTFVQYAVBJZ-RFZPGFLSSA-N
- SMILES: OC([C@@H]1CC[C@H]1C)=O
Computed Properties
- Exact Mass: 114.0681
- Monoisotopic Mass: 114.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
(1S,2S)-2-methylcyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1165870-1.0g |
rac-(1R,2R)-2-methylcyclobutane-1-carboxylic acid, trans |
57705-61-0 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-1165869-1000mg |
(1S,2S)-2-methylcyclobutane-1-carboxylic acid |
57705-61-0 | 1000mg |
$0.0 | 2023-10-03 |
(1S,2S)-2-methylcyclobutane-1-carboxylic acid Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
57705-61-0 ((1S,2S)-2-methylcyclobutane-1-carboxylic acid) Related Products
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